Cholest-5-ene-3-thiol, (3beta)-
Cholest-5-ene-3-thiol, (3beta)-
Brand Name:
Vulcanchem
CAS No.:
1249-81-6
VCID:
VC0074070
InChI:
InChI=1S/C27H46S/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9,18-19,21-25,28H,6-8,10-17H2,1-5H3
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)S)C)C
Molecular Formula:
C27H46S
Molecular Weight:
402.7 g/mol
Cholest-5-ene-3-thiol, (3beta)-
CAS No.: 1249-81-6
Main Products
VCID: VC0074070
Molecular Formula: C27H46S
Molecular Weight: 402.7 g/mol
| CAS No. | 1249-81-6 |
|---|---|
| Product Name | Cholest-5-ene-3-thiol, (3beta)- |
| Molecular Formula | C27H46S |
| Molecular Weight | 402.7 g/mol |
| IUPAC Name | 10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3-thiol |
| Standard InChI | InChI=1S/C27H46S/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9,18-19,21-25,28H,6-8,10-17H2,1-5H3 |
| Standard InChIKey | QGVQZRDQPDLHHV-DPAQBDIFSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)S)C)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)S)C)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)S)C)C |
| Synonyms | thiocholesterol |
| PubChem Compound | 283325 |
| Last Modified | Nov 11 2021 |
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